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Compound of Interest

Compound Name: Paquinimod

Cat. No.: B609837 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the use of Paquinimod in preclinical mouse studies. Find

troubleshooting tips, frequently asked questions, and detailed experimental protocols to ensure

the successful implementation of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Paquinimod and what is its mechanism of action?

A1: Paquinimod (ABR-215757) is an orally active immunomodulatory compound. It is a

quinoline-3-carboxamide derivative that functions by targeting the S100A9 protein, a key player

in inflammatory processes.[1][2] Paquinimod prevents S100A9 from binding to its receptors,

namely Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation End products

(RAGE), thereby inhibiting downstream inflammatory signaling.[2][3]

Q2: How is Paquinimod typically administered to mice?

A2: In most preclinical studies, Paquinimod is administered orally by dissolving it in the

drinking water.[1][4][5][6] This method allows for continuous drug exposure.

Q3: Are there general principles for adjusting drug dosages between different mouse strains?

A3: Yes. While starting with doses reported in the literature for a specific strain is

recommended, several factors can influence the optimal dose. These include differences in
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metabolism, body weight, and body surface area between strains.[7][8] Allometric scaling,

which considers body surface area, is a common method for extrapolating doses between

different species and can be adapted for different mouse strains with caution.[9][10] A pilot

study to determine the dose-response curve in your specific mouse strain and model is often

advisable.[11]

Q4: What are the reported effects of Paquinimod in different mouse models?

A4: Paquinimod has demonstrated efficacy in a variety of autoimmune and inflammatory

mouse models. For instance, it has been shown to reduce neutrophilic inflammation in a murine

model of asthma[1], inhibit disease progression in lupus-prone MRL-lpr/lpr mice[12], prevent

diabetes development in NOD mice[4], and reduce skin fibrosis in Tsk-1 mice, a model for

systemic sclerosis.[5][6]
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Issue Potential Cause Recommended Solution

Variable drug intake when

administered in drinking water.

- Altered taste of the

medicated water leading to

reduced consumption.-

Differences in water

consumption between

individual mice.

- Monitor water intake daily for

both control and treated

groups.- If a significant

decrease in water

consumption is observed in the

Paquinimod group, consider

alternative administration

methods such as oral gavage.-

Ensure the concentration of

Paquinimod does not impart a

taste that discourages

drinking. A pilot study with

different concentrations could

be beneficial.

Unexpected mortality in the

treatment group.

- The administered dose may

be too high for the specific

mouse strain or disease

model, leading to toxicity.- The

disease model itself may have

a high mortality rate that is not

being mitigated by the

treatment.

- Review the literature for

established tolerated doses in

your specific mouse strain.[12]-

If using a higher dose,

consider performing a dose-

escalation study to determine

the maximum tolerated dose

(MTD).[11]- Carefully monitor

the health of the animals daily

for any signs of distress.

Lack of therapeutic effect at a

previously reported efficacious

dose.

- Differences in the

experimental model (e.g.,

severity of induced disease).-

Insufficient duration of

treatment.- Inadequate drug

exposure due to issues with

administration.

- Verify the disease induction

protocol and ensure

consistency.- Consider

extending the treatment

duration.- Confirm the stability

of Paquinimod in the drinking

water over the period it is

available to the mice.

Difficulty dissolving

Paquinimod.

- Paquinimod may have limited

solubility in water.

- Some protocols may require

the use of a vehicle to aid

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22131101/
https://www.researchgate.net/post/How_to_calculate_a_right_dose_for_in_vivo_study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dissolution. Check the

manufacturer's instructions or

relevant literature for

appropriate solvents or

suspending agents.

Data on Paquinimod Dosage in Different Mouse
Strains
The following table summarizes Paquinimod dosages used in various published studies

across different mouse strains and disease models.
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Mouse Strain Disease Model
Dosage Range
(mg/kg/day)

Administration
Route

Reference

C57BL/6
Neutrophilic

Asthma
0.1, 1, 10, 25 Drinking Water [1]

C57BL/6

Experimental

Autoimmune

Encephalomyeliti

s (EAE)

~25 Drinking Water [13]

C57BL/6

Collagenase-

Induced

Osteoarthritis

3.75 Drinking Water [14]

C57BL/6
Nephrotoxic

Nephritis
0.5, 25 Not specified [15]

MRL-lpr/lpr

Systemic Lupus

Erythematosus

(SLE)

Not specified,

compared with

prednisolone and

mycophenolate

mofetil

Not specified [12]

NOD (Non-obese

diabetic)
Type 1 Diabetes 0.04, 0.2, 1, 5 Drinking Water [4]

Tsk-1 (Tight skin

1)

Systemic

Sclerosis
5, 25 Drinking Water [5][6]

Experimental Protocols
Protocol 1: Administration of Paquinimod in a Murine
Model of Neutrophilic Asthma
This protocol is adapted from a study using C57BL/6 mice.[1]

1. Animals:

6-week-old C57BL/6 mice.
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2. Disease Induction (Sensitization and Challenge):

Day 0, 7, and 14: Sensitize mice via intraperitoneal injection of 20 µg ovalbumin (OVA)

emulsified in 75 µL of Complete Freund's Adjuvant (CFA).

Day 21 and 22: Challenge all mice with an intranasal administration of 0.1% OVA in 50 µL

saline. Control mice receive saline only.

3. Paquinimod Administration:

Day 7 to Day 23: Administer Paquinimod at desired concentrations (e.g., 0.1, 1, 10, and 25

mg/kg/day) by dissolving it in the drinking water.

The amount of Paquinimod added to the drinking water should be calculated based on the

average daily water consumption of the mice to achieve the target daily dose.

4. Outcome Assessment:

At the end of the study period, assess airway inflammation through bronchoalveolar lavage

(BAL) fluid analysis for inflammatory cell counts and histological analysis of lung tissue.

Protocol 2: Prophylactic Treatment with Paquinimod in a
Collagenase-Induced Osteoarthritis Model
This protocol is based on a study in C57BL/6 mice.[14]

1. Animals:

C57BL/6 mice.

2. Paquinimod Administration:

Begin administering Paquinimod (3.75 mg/kg) in the drinking water four days prior to

disease induction.

Refresh the medicated drinking water twice a week.

3. Disease Induction (Collagenase-Induced Osteoarthritis):
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Induce osteoarthritis via two intra-articular injections of 1U of collagenase.

4. Outcome Assessment:

After a set period, sacrifice the mice and perform histological analysis of the knee joints to

assess synovial thickening, osteophyte size, and cartilage damage.
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Caption: Mechanism of action of Paquinimod.
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Caption: Generalized experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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